Cas no 1361749-79-2 (6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361749-79-2
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4996081
• Update Time: 2025-10-22

6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-7-4-5-8(10(16)6-7)12-9(14(19,20)21)2-1-3-11(12)22-13(17)18/h1-6,13H
• InChI Key： XBCPJZUBRFBLMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1C(F)(F)F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl

6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl

6'-Difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl, with the CAS number 1361749-79-2, is a highly specialized organic compound that has garnered significant attention in the fields of material science and pharmacology. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The substitution pattern on the biphenyl system includes a difluoromethoxy group at the 6' position, dichloro groups at the 2 and 4 positions, and a trifluoromethyl group at the 2' position. These substituents contribute to the compound's distinct chemical properties and potential applications.

The synthesis of 6'-difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The compound's synthesis typically begins with the bromination of a suitable aromatic precursor, followed by nucleophilic substitution reactions to introduce the desired substituents. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes.

In terms of physical properties, 6'-difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl further stabilizes the molecule, contributing to its thermal stability. Recent studies have also highlighted its excellent solubility in organic solvents, making it suitable for various chemical reactions and applications.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The difluoromethoxy group at the 6' position introduces electron-donating effects, which can influence the electronic properties of the molecule. In contrast, the dichloro groups at positions 2 and 4 exert electron-withdrawing effects, creating a balance that enhances the compound's versatility. The trifluoromethyl group at position 2' adds further complexity to the molecule's electronic environment, making it an interesting candidate for various chemical transformations.

Recent research has focused on exploring the potential applications of 6'-difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl in advanced materials. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Studies have demonstrated that this compound can significantly improve the efficiency and stability of OLEDs by enhancing charge transport properties. Additionally, its thermal stability makes it suitable for high-performance applications under extreme conditions.

In pharmacology, this compound has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. Recent findings suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug discovery efforts. Researchers are currently investigating its bioavailability and toxicity profiles to assess its suitability for clinical applications.

The environmental impact of 6'-difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl is another area of active research. Studies have shown that this compound is biodegradable under certain conditions, reducing concerns about long-term environmental persistence. However, further research is needed to fully understand its ecological effects and ensure sustainable practices in its production and use.

In conclusion, 6'-difluoromethoxy-2,4-dichloro-2'-trifluoromethyl-biphenyl, with CAS number 1361749-79-2, is a versatile compound with promising applications in material science and pharmacology. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern technology and medicine.